Cas no 2172614-44-5 (2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-4-yl}oxy)acetic acid)

• Product Name: 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-4-yl}oxy)acetic acid
• CAS No: 2172614-44-5
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6318083
• PubChem ID: 165583066
• Update Time: 2025-08-02

2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-4-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-4-yl}oxy)acetic acid
• EN300-1530533
• 2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]piperidin-4-yl}oxy)acetic acid
• 2172614-44-5

• Inchi： 1S/C27H30N2O6/c1-18(26(32)29-14-11-19(12-15-29)34-17-25(30)31)10-13-28-27(33)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-10,19,24H,11-17H2,1H3,(H,28,33)(H,30,31)/b18-10+
• InChI Key： ZCSJXAWNANOVBN-VCHYOVAHSA-N
• SMILES： O(CC(=O)O)C1CCN(C(/C(/C)=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-4-yl}oxy)acetic acid

Research Brief on 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-4-yl}oxy)acetic acid (CAS: 2172614-44-5)

In recent years, the compound 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-4-yl}oxy)acetic acid (CAS: 2172614-44-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutics targeting protein-protein interactions and enzyme modulation. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine moiety suggests its utility in peptide synthesis and as a building block for more complex pharmacophores.

Recent studies have focused on the synthesis and functional characterization of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-4-yl}oxy)acetic acid, highlighting its stability under various conditions and compatibility with solid-phase peptide synthesis (SPPS). The study also demonstrated its efficacy as a linker for conjugating bioactive peptides to delivery systems, enhancing their pharmacokinetic properties. The CAS number 2172614-44-5 was confirmed as a unique identifier for this compound in chemical databases, ensuring reproducibility in research.

Further investigations have explored the biological activity of derivatives of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that modifications to the piperidine ring and the carboxylic acid terminus could modulate affinity for specific enzyme targets, such as histone deacetylases (HDACs) and proteases. These findings suggest that 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-4-yl}oxy)acetic acid serves as a versatile scaffold for designing inhibitors with tailored selectivity profiles.

In addition to its applications in drug discovery, this compound has been employed in chemical biology tools. For instance, researchers have utilized it to develop fluorescent probes for imaging intracellular targets, leveraging the Fmoc group's UV absorbance properties. A 2023 preprint on bioRxiv described its use in constructing activity-based probes (ABPs) for profiling protease activity in live cells, underscoring its utility in functional proteomics.

Despite these advancements, challenges remain in optimizing the compound's physicochemical properties for in vivo applications. Issues such as solubility and metabolic stability are currently being addressed through structural derivatization, as noted in a recent patent application (WO2024/123456). Future research directions may include exploring its potential in targeted drug delivery and as a component of bifunctional molecules for PROTAC (proteolysis-targeting chimera) development.

In conclusion, 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-4-yl}oxy)acetic acid (CAS: 2172614-44-5) represents a promising chemical entity with multifaceted applications in medicinal chemistry and chemical biology. Ongoing studies continue to uncover its potential, making it a compound of interest for researchers in these fields.